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Compound of Interest

Compound Name:
Tetrahydrofuran-2,5-dicarboxylic

acid

Cat. No.: B1605205 Get Quote

This guide provides essential, step-by-step procedures for the safe handling and disposal of

Tetrahydrofuran-2,5-dicarboxylic acid (CAS No. 6338-43-8), ensuring laboratory safety and

regulatory compliance. As a heterocyclic organic compound used in chemical synthesis, its

disposal requires a structured protocol to mitigate risks to personnel and the environment. This

document is designed for researchers, scientists, and drug development professionals, offering

field-proven insights grounded in authoritative safety data.

Immediate Safety and Hazard Profile
Before initiating any disposal procedures, it is imperative to understand the hazard profile of

Tetrahydrofuran-2,5-dicarboxylic acid. Adherence to safety protocols is not merely

procedural; it is a self-validating system to ensure a safe laboratory environment.

The compound is classified with the following GHS Hazard Statements:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Immediate First-Aid Measures:
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If Inhaled: Move the individual to fresh air. If breathing is difficult or symptoms of respiratory

irritation occur, seek medical attention.[2]

Following Skin Contact: Immediately remove contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water.[2][3]

Following Eye Contact: Rinse cautiously with pure water for at least 15 minutes, holding the

eyelids apart.[4][5] Seek immediate medical attention.[5]

Following Ingestion: Rinse the mouth with water. Do not induce vomiting. Call a poison

control center or doctor immediately for treatment advice.[4][5]

Personal Protective Equipment (PPE): A foundational aspect of laboratory safety is the

consistent use of appropriate PPE. This is the first line of defense against accidental exposure.

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[4]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile) and a lab coat. For larger

quantities or in case of a spill, impervious clothing may be necessary.[4][6]

Respiratory Protection: All handling should occur in a well-ventilated area, such as a

chemical fume hood.[4][7] If exposure limits are at risk of being exceeded, a full-face

respirator should be used.[4]

Core Disposal Principles: A Precautionary Approach
While specific ecotoxicity data for Tetrahydrofuran-2,5-dicarboxylic acid is largely

unavailable, the absence of data necessitates a conservative and cautious approach.[4]

Therefore, this chemical must be treated as hazardous waste.

No Drain or Sewer Disposal: Under no circumstances should this chemical or its solutions be

discharged into the sewer system.[4][6] Carboxylic acids can alter the pH of wastewater, and

the unknown ecological impact of this specific compound poses an unacceptable risk.

Waste Segregation: Do not mix waste containing Tetrahydrofuran-2,5-dicarboxylic acid
with other waste streams unless explicitly permitted by your institution's Environmental
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Health & Safety (EHS) office.[8][9] Improper mixing can lead to unintended chemical

reactions or complicate the disposal process.

Treat All Contaminated Materials as Hazardous: Any materials that come into contact with

the chemical, including PPE, absorbent materials from spills, and weighing papers, must be

collected and disposed of as hazardous waste.[5][7]

Quantitative Data and Properties
A clear understanding of the chemical's properties is vital for safe handling and storage.

Property Value Source

CAS Number 6338-43-8 [1][2][10]

Molecular Formula C₆H₈O₅ [2][10]

Molecular Weight 160.12 g/mol [2][10]

Appearance Solid [2]

GHS Pictogram GHS07 (Exclamation Mark) [1]

Signal Word Warning [1]

Step-by-Step Disposal Protocol
This protocol outlines the systematic procedure for collecting and preparing Tetrahydrofuran-
2,5-dicarboxylic acid waste for final disposal by a licensed professional.

Step 1: Waste Collection

Collect all waste (solid chemical, solutions, and contaminated disposables) in a designated,

compatible container.[9]

The container must be in good condition, free of leaks, and have a secure, tightly-sealing

cap.[9][11] The original product container is often the most suitable choice.[11]

Keep the container closed at all times except when actively adding waste.[9][12] This

prevents the release of vapors and reduces the risk of spills.
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Step 2: Labeling

Label the waste container clearly with the words "HAZARDOUS WASTE".[9]

The label must also include the full chemical name, "Tetrahydrofuran-2,5-dicarboxylic
acid," and list any other constituents (e.g., solvents) with their approximate concentrations.

[9]

Affix the hazardous waste label as soon as the first drop of waste is added to the container.

[11][12]

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area.

The storage location must be a cool, dry, and well-ventilated area, away from incompatible

materials.[4]

Utilize secondary containment (such as a chemical-resistant tray or tub) to contain any

potential leaks.[7][11]

Step 4: Scheduling Disposal

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup.[13]

Provide them with accurate information about the waste stream as detailed on your label.

Step 5: Decontamination of Empty Containers

An empty container that held Tetrahydrofuran-2,5-dicarboxylic acid must be managed

carefully.

Containers can be triple-rinsed with a suitable solvent (e.g., water or acetone).[4] The rinsate

must be collected and disposed of as hazardous waste.

After triple-rinsing, the container can be offered for recycling or reconditioning. Alternatively, it

can be punctured to render it unusable and disposed of in a sanitary landfill.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.benchchem.com/product/b1605205?utm_src=pdf-body
https://www.benchchem.com/product/b1605205?utm_src=pdf-body
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Tetrahydrofuran.pdf
https://www.echemi.com/sds/tetrahydrofuran-25-dicarboxylicacid-pid_Seven15389.html
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Furan.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Methyl_3_methyldisulfanyl_furan_d3_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1605205?utm_src=pdf-body
https://www.echemi.com/sds/tetrahydrofuran-25-dicarboxylicacid-pid_Seven15389.html
https://www.echemi.com/sds/tetrahydrofuran-25-dicarboxylicacid-pid_Seven15389.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605205?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Decision Workflow
The following diagram outlines the logical steps for the proper management and disposal of

waste containing Tetrahydrofuran-2,5-dicarboxylic acid.
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Figure 1: Disposal Workflow for Tetrahydrofuran-2,5-dicarboxylic Acid
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3. Avoid dust formation.
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No
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Caption: Decision workflow for the disposal of Tetrahydrofuran-2,5-dicarboxylic acid.
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Spill and Emergency Procedures
Accidental releases must be handled promptly and safely.

For Small Spills:

Ensure you are wearing the appropriate PPE, including respiratory protection if dust is

present.[7]

Prevent further spillage if it is safe to do so.[4]

For solid spills, carefully sweep or scoop up the material, avoiding dust formation.[4][14]

For liquid spills, use an inert absorbent material like sand or vermiculite.[13]

Collect the cleanup material and place it in a suitable, closed, and properly labeled

container for disposal as hazardous waste.[7][13]

Clean the spill area with soap and water, collecting the cleaning materials for hazardous

waste disposal.

For Large Spills:

Evacuate the immediate area and restrict access.[7]

Notify your principal investigator and your institution's EHS or emergency response team

immediately.[7]

Do not attempt to clean up a large spill without specialized training and equipment.

The ultimate goal of this protocol is to empower laboratory professionals with the knowledge to

manage chemical waste responsibly. By understanding the hazards and following a systematic

disposal process, you contribute to a culture of safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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